Cas no 1185304-39-5 (1-(4-Fluoro-benzyl)-3,5-dimethyl-1H-pyrazol-4-ylamine hydrochloride)

1-(4-Fluoro-benzyl)-3,5-dimethyl-1H-pyrazol-4-ylamine hydrochloride structure
1185304-39-5 structure
Product Name:1-(4-Fluoro-benzyl)-3,5-dimethyl-1H-pyrazol-4-ylamine hydrochloride
CAS No:1185304-39-5
MF:C12H15ClFN3
MW:255.719004869461
CID:1072854
PubChem ID:46736474
Update Time:2025-04-20

1-(4-Fluoro-benzyl)-3,5-dimethyl-1H-pyrazol-4-ylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Fluoro-benzyl)-3,5-dimethyl-1H-pyrazol-4-ylamine hydrochloride
    • 1-[(4-fluorophenyl)methyl]-3,5-dimethylpyrazol-4-amine;hydrochloride
    • 1-(4-Fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine hydrochloride
    • CS-0260913
    • AKOS015849609
    • 1-[(4-fluorophenyl)methyl]-3,5-dimethylpyrazol-4-amine hydrochloride
    • 1185304-39-5
    • EN300-762806
    • 1-[(4-fluorophenyl)methyl]-3,5-dimethyl-1h-pyrazol-4-amine hydrochloride
    • MDL: MFCD11506537
    • Inchi: 1S/C12H14FN3.ClH/c1-8-12(14)9(2)16(15-8)7-10-3-5-11(13)6-4-10;/h3-6H,7,14H2,1-2H3;1H
    • InChI Key: IZUIYBONGYNCKA-UHFFFAOYSA-N
    • SMILES: Cl.FC1C=CC(=CC=1)CN1C(C)=C(C(C)=N1)N

Computed Properties

  • Exact Mass: 255.0938533g/mol
  • Monoisotopic Mass: 255.0938533g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Color/Form: NA
  • Flash Point: 229.6±28.7 °C

1-(4-Fluoro-benzyl)-3,5-dimethyl-1H-pyrazol-4-ylamine hydrochloride Security Information

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